3-(2-chlorophenyl)-6-(2,6-dimethylphenyl)-4a,7a,8,8a-tetrahydro-3aH-4,8-methano[1,2]oxazolo[4,5-f]isoindole-5,7(4H,6H)-dione

• Molecular Formula: C24H21ClN2O3
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 5-(2-chlorophenyl)-10-(2,6-dimethylphenyl)-3-oxa-4,10-diazatetracyclo[5.5.1.02,6.08,12]tridec-4-ene-9,11-dione
• InChI: InChI=1S/C24H21ClN2O3/c1-11-6-5-7-12(2)21(11)27-23(28)17-14-10-15(18(17)24(27)29)22-19(14)20(26-30-22)13-8-3-4-9-16(13)25/h3-9,14-15,17-19,22H,10H2,1-2H3
• InChI Key: ZEAROMMXUKOGHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=O)C3C4CC(C3C2=O)C5C4C(=NO5)C6=CC=CC=C6Cl

Description

3-(2-chlorophenyl)-6-(2,6-dimethylphenyl)-4a,7a,8,8a-tetrahydro-3aH-4,8-methano[1,2]oxazolo[4,5-f]isoindole-5,7(4H,6H)-dione is a complex organic compound with a unique structure that combines elements of oxazole and isoindole

Preparation Methods

The synthesis of 3-(2-chlorophenyl)-6-(2,6-dimethylphenyl)-4a,7a,8,8a-tetrahydro-3aH-4,8-methano[1,2]oxazolo[4,5-f]isoindole-5,7(4H,6H)-dione involves multiple steps, including the formation of the oxazole and isoindole rings. The reaction conditions typically require specific catalysts and reagents to facilitate the formation of these rings and their subsequent fusion into the final compound. Industrial production methods may involve optimizing these reaction conditions to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can alter the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, where one or more atoms or groups are replaced by others. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(2-chlorophenyl)-6-(2,6-dimethylphenyl)-4a,7a,8,8a-tetrahydro-3aH-4,8-methano[1,2]oxazolo[4,5-f]isoindole-5,7(4H,6H)-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules in specific ways, making it useful in biochemical studies.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the application, but generally, it may involve binding to enzymes or receptors, altering their activity, and thereby affecting biological processes.

Comparison with Similar Compounds

Compared to other similar compounds, 3-(2-chlorophenyl)-6-(2,6-dimethylphenyl)-4a,7a,8,8a-tetrahydro-3aH-4,8-methano[1,2]oxazolo[4,5-f]isoindole-5,7(4H,6H)-dione stands out due to its unique combination of oxazole and isoindole rings. Similar compounds include:

• 3-(2-chlorophenyl)-N,N-diethyl-5-methyl-1,2-oxazole-4-carboxamide
• Other oxazole and isoindole derivatives

These similar compounds may share some chemical properties but differ in their specific applications and interactions due to variations in their structures.